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For researchers, scientists, and drug development professionals, ensuring personal and
environmental safety during the handling of hazardous drugs (HDs) is paramount. Adherence
to established guidelines is critical to minimize exposure risks, which can include
carcinogenicity, reproductive toxicity, and organ damage at low doses.[1][2][3] This guide
provides essential, immediate safety and logistical information, including personal protective
equipment (PPE) specifications, operational procedures, and disposal plans.

Personal Protective Equipment (PPE) Requirements

The appropriate selection and use of PPE create a critical barrier between the handler and the
hazardous drug.[4] According to USP General Chapter <800>, specific PPE is required during
all handling activities, including receipt, storage, compounding, administration, and disposal.[1]

[5]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1212399?utm_src=pdf-interest
https://www.pharmacytimes.com/view/usp-chapter-800-personal-protective-equipment
https://ohsonline.com/articles/2011/04/11/osha-niosh-highlight-safe-practices-for-handling-hazardous-drugs.aspx
https://www.usp.org/compounding/general-chapter-hazardous-drugs-handling-healthcare
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.pharmacytimes.com/view/usp-chapter-800-personal-protective-equipment
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/gc-800-rb-notice-20190531.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Frequency of Change /

PPE Component Specification
Notes
Two pairs are required for
compounding and
administration.[1][7] Change
Chemotherapy gloves every 30 minutes, or
Gloves compliant with ASTM D6978 immediately if torn, punctured,
standard.[1][6] or contaminated.[1][7] The
inner glove should be worn
under the gown cuff and the
outer glove over the cuff.[1]
Disposable, resistant to Must be changed every 2-3
permeability by hazardous hours or immediately after a
Gowns drugs, close in the back with spill or splash.[7] Should not

long sleeves and closed cuffs
(knit or elastic).[7][8]

be worn outside of the

immediate handling area.[7]

Eye & Face Protection

Goggles are required when
there is a risk of spills or
splashes. Safety glasses with
side shields are not sufficient.
[1] A face shield can be worn in
combination with goggles for

added protection.[9]

Must be worn when working
outside of a containment
primary engineering control (C-
PEC), during administration, or

when cleaning spills.[9]

Respiratory Protection

An N95 respirator or more
protective respirator is needed
for airborne exposure to
particulates.[8] A powered air-
purifying respirator (PAPR)
may be required for cleaning
large spills or when there is

suspected exposure to vapors.

[8]

Surgical masks do not provide
adequate respiratory
protection from drug exposure.
[4][10]
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Two pairs of shoe covers are
required when entering a
hazardous drug compounding Shoe covers should be
Shoe & Hair Covers area.[1] Head and hair removed and discarded upon
coverings, including for beards  exiting the C-SEC.[1]
and mustaches, are also

necessary.[9]

Operational Plans for Safe Handling

A comprehensive operational plan encompasses all stages of the hazardous drug lifecycle
within a facility, from receipt to disposal. Standard Operating Procedures (SOPs) should be in
place for all processes.[5]

Receiving and Unpacking:

o Establish a designated area for receiving and unpacking HDs, which should be under
negative pressure.[5]

e Personnel must wear appropriate PPE, including chemotherapy gloves, during this process.

[7]
o A spill kit should be readily accessible.[8]
Storage:

o Store HDs in a manner that prevents spillage or breakage in an area with sufficient
ventilation.[8]

» Refrigerated HDs must be stored in a dedicated refrigerator within a negative pressure area.

[8]
o Access to storage areas must be restricted to authorized personnel.[5]

Compounding:
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» Nonsterile HD compounding must be performed in a Containment Ventilated Enclosure
(CVE) or a Class | Biological Safety Cabinet (BSC).[5]

 Sterile HD compounding requires a Class Il BSC or a Compounding Aseptic Containment
Isolator (CACI) within a negative pressure room.[5]

Spill Management:

o Small Spills (less than 5 mL): Personnel with proper PPE should clean the area, wiping it
multiple times.[8]

o Large Spills (greater than 5 mL): Isolate the area. Only trained personnel with full PPE,
including a respirator, should manage the cleanup.[8]

o Spill kits must be available in all areas where HDs are handled.[8]

Disposal Plan for Hazardous Drug Waste

All materials that come into contact with hazardous drugs are considered contaminated and
must be disposed of as hazardous waste in accordance with federal, state, and local
regulations.[5]

PPE Disposal:

» All disposable PPE (gloves, gowns, shoe covers, etc.) worn during the handling of HDs is
considered contaminated.[5][8]

e This PPE must be placed in a designated chemotherapy waste container before exiting the
handling area.[3]

Waste Streams:

o Trace Chemotherapy Waste: This includes "empty" vials, syringes, IV bags, and
contaminated PPE. These items are placed in designated yellow or red sharps containers or
waste bags.

e Bulk Chemotherapy Waste: This includes partially used vials, expired drugs, and materials
from a large spill cleanup. This waste is considered hazardous and must be managed
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according to RCRA (Resource Conservation and Recovery Act) regulations.[11]
Container Management:

e Waste containers must be leak-proof, properly labeled as "Hazardous Waste
Pharmaceuticals," and kept closed when not in use.[12]

o Containers should not be overfilled and must be collected by trained personnel.[13]

Visual Guides for Safety Protocols

To further clarify procedural steps, the following diagrams illustrate key workflows for handling
hazardous drugs.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.youtube.com/watch?v=JSCS3JN0Pjw
https://m.youtube.com/watch?v=__m9KOAb0m4
https://www.youtube.com/watch?v=73OrxTT9VB0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Doffing Sequence
[Oulev Pair of Gloves)—»Guwn &Inner Gloves (removed tugeiheH}lspose in Chemo Waste)—ben Negative Pressure RoorD—»Gogg\es/Face SmehD—PGace Mask/RespwawD—»Gaur/Shue Covevs)
Donning Sequence

Waste Generated

Categorize Waste

< 3% residual drug > 3% residual drug
Trace Chemo Waste Bulk Chemo Waste
(PPE, empty containers) (partially used vials, spills)

Place in Yellow/Red Place in Black
Trace Waste Container RCRA Waste Container

Transport by
Licensed Hauler

Treatment & Disposal
(e.g., Incineration)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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